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Compound of Interest

Compound Name: 6,6-Diphenylhex-5-enal

Cat. No.: B15416152

Technical Dossier: 6,6-Diphenylhex-5-enal

IUPAC Name: 6,6-diphenylhex-5-enal CAS Number: Information not available

Executive Summary

This document addresses the inquiry for a comprehensive technical guide on 6,6-
Diphenylhex-5-enal. Despite a thorough search of chemical databases and scientific literature,
no specific information, including a registered CAS number, experimental protocols, or
guantitative data, could be found for this compound. This suggests that 6,6-Diphenylhex-5-
enal may be a novel or exceptionally rare chemical entity not yet characterized in published
literature.

The structural name suggests a hexanal backbone with two phenyl groups attached to the sixth
carbon and a double bond at the fifth carbon position. The absence of data prevents the
fulfillment of a detailed technical whitepaper as requested.

Closest Related Compound

While no data exists for 6,6-Diphenylhex-5-enal, information is available for a structurally
related, simpler compound: (5E)-6-phenylhex-5-enal. This molecule differs by having only a
single phenyl substituent.

Table 1: Physicochemical Properties of (5E)-6-phenylhex-5-enal
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Property Value

CAS Number 36884-77-2[1]
Molecular Formula C12H140[1]
Molar Mass 174.24 g/mol [1]

Considerations for Future Research

Given the lack of available information, any research or drug development professional
interested in 6,6-Diphenylhex-5-enal would be venturing into uncharted territory. The initial
steps would require:

Chemical Synthesis: Development of a novel synthetic pathway.

Structural Elucidation: Confirmation of the synthesized structure using techniques such as
NMR and mass spectrometry.

Physicochemical Characterization: Determination of fundamental properties like melting
point, boiling point, and solubility.

Biological Screening: Initial assays to determine any biological activity.

lllustrative Logical Workflow for Novel Compound
Investigation

The following diagram outlines a generalized workflow for the investigation of a new chemical
entity like 6,6-Diphenylhex-5-enal.
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Caption: A generalized workflow for the synthesis and initial investigation of a novel chemical
compound.

Due to the absence of specific data for 6,6-Diphenylhex-5-enal, the creation of detailed
experimental protocols, data tables, or signaling pathway diagrams as per the initial request is
not possible. The information provided serves to highlight the current void in scientific

knowledge regarding this specific molecule and to offer a foundational roadmap for its potential
future exploration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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